Cas no 864953-39-9 (Fostemsavir Tris)

• Product Name: Fostemsavir Tris
• CAS No: 864953-39-9
• MF: C₂₉H₃₇N₈O₁₁P
• MW: 704.624847173691
• CID: 2601525
• PubChem ID: 46892186
• Update Time: 2024-10-26

Fostemsavir Tris Chemical and Physical Properties

Names and Identifiers

• BMS-663068 (Tris)
• FOSTEMSAVIR TROMETHAMINE
• Fostemsavir Tris
• Fostemsavir tromethamine [USAN]
• GSK3684934A
• 2X513P36U0
• BMS663068
• Fostemsavir tromethamine (USAN)
• Rukobia (TN)
• BMS 663068 (Tris)
• BCP33672
• 3038AH
• C25H26N7O8P.C4H11NO3
• D10708
• Q27255740
• (3-(2-(4-benzoylpiperazin-1-yl)-2-oxoacetyl)-4-methoxy-
• Piperazine, 1-benzoyl-4-[[4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1-[(phosphonooxy)methyl]-1H-pyrrolo[2,3-c]pyridin-3-yl]oxoacetyl]-, compd. with 2-amino-2-(hydroxymethyl)-1,3-propanediol (1:1) (9CI)
• BMS 663068-03
• (3-(2-(4-benzoylpiperazin-1-yl)-2-oxoacetyl)-4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo(2,3-c)pyridin-1-yl)methyl (ester) and 1,3-dihydroxy-2-(hydroxymethyl)propan-2-aminium (salt) hydrogen phosphate
• CHEMBL3301598
• AKOS030526947
• CS-1060
• SCHEMBL14659293
• 2-Amino-2-(hydroxymethyl)propane-1,3-diol (3-(2-(4-benzoylpiperazin-1-yl)-2-oxoacetyl)-4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-1-yl)methyl phosphate
• DTXSID201006863
• GLXC-10081
• DA-73539
• FOSTEMSAVIR TROMETAMOL [WHO-DD]
• HY-15440B
• FOSTEMSAVIR TROMETHAMINE [ORANGE BOOK]
• BMS-663068 Tris
• {3-[(4-Benzoylpiperazin-1-yl)(oxo)acetyl]-4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-1-yl}methyl dihydrogen phosphate--2-amino-2-(hydroxymethyl)propane-1,3-diol (1/1)
• 2-amino-2-(hydroxymethyl)propane-1,3-diol;[3-[2-(4-benzoylpiperazin-1-yl)-2-oxoacetyl]-4-methoxy-7-(3-methyl-1,2,4-triazol-1-yl)pyrrolo[2,3-c]pyridin-1-yl]methyl dihydrogen phosphate
• BMS-663068-03
• Fostemsavir tromethamine;BMS-663068 Tris; BMS663068 Tris; BMS 663068 Tris
• Rukobia
• Fostemsavir Tris (BMS-663068 Tris)?
• GSK-3684934A
• BMS-663068 TROMETHAMINE
• UNII-2X513P36U0
• FTR
• 864953-39-9
• Fostemsavir trometamol
• {3-[2-(4-Benzoylpiperazin-1-yl)-2-oxoacetyl]-4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-1-yl}methyl (ester) and 1,3-dihydroxy-2-(hydroxymethyl)propan-2-aminium (salt) hydrogen phosphate
• FOSTEMSAVIR TROMETHAMINE [MI]
• F84880

• Inchi： 1S/C25H26N7O8P.C4H11NO3/c1-16-27-14-32(28-16)23-21-20(19(39-2)12-26-23)18(13-31(21)15-40-41(36,37)38)22(33)25(35)30-10-8-29(9-11-30)24(34)17-6-4-3-5-7-17;5-4(1-6,2-7)3-8/h3-7,12-14H,8-11,15H2,1-2H3,(H2,36,37,38);6-8H,1-3,5H2
• InChI Key： RRGJSMBMTOKHTE-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=C(N3C=NC(C)=N3)N=CC=2OC)N(COP(O)(O)=O)C=1)C(N1CCN(C(C2C=CC=CC=2)=O)CC1)=O.OCC(CO)(CO)N

Computed Properties

• Exact Mass: 704.23194102g/mol
• Monoisotopic Mass: 704.23194102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 49
• Rotatable Bond Count: 11
• Complexity: 1070
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 269

Fostemsavir Tris Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.